Cas no 104092-54-8 (Ethyl 7-Chlorocinnoline-3-carboxylate)

• Product Name: Ethyl 7-Chlorocinnoline-3-carboxylate
• CAS No: 104092-54-8
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD17926299
• CID: 1097214
• PubChem ID: 21432709
• Update Time: 2025-09-22

Ethyl 7-Chlorocinnoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-Cinnolinecarboxylic acid ethyl ester
• ethyl 7-chlorocinnoline-3-carboxylate
• 104092-54-8
• MFCD17926299
• CS-0172334
• DTXSID90613769
• SCHEMBL1504538
• AKOS027253373
• AS-35601
• A926037
• DB-220706
• Ethyl7-chlorocinnoline-3-carboxylate
• Ethyl 7-Chlorocinnoline-3-carboxylate

• MDL： MFCD17926299
• Inchi： 1S/C11H9ClN2O2/c1-2-16-11(15)10-5-7-3-4-8(12)6-9(7)13-14-10/h3-6H,2H2,1H3
• InChI Key： PHDNOFTVHXOAJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(=O)OCC)N=NC=2C=1

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 290.6±33.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 7-Chlorocinnoline-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines